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Compound of Interest

Compound Name: Sodium eicosyl sulfate

Cat. No.: B078444 Get Quote

Technical Support Center: Sodium Eicosyl
sulfate (SES) Solutions
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

concentrated Sodium eicosyl sulfate (SES) solutions, with a focus on addressing challenges

related to high viscosity.

Troubleshooting Guide: High Viscosity in
Concentrated SES Solutions
High viscosity in concentrated SES solutions can pose significant challenges during handling,

mixing, and formulation. The following guide provides a systematic approach to troubleshoot

and mitigate these issues.

Problem: Solution is too viscous to handle or dispense accurately.
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High Viscosity Observed

Is SES concentration above critical micelle concentration (CMC)?

Yes

Yes

No

No

Is the solution temperature significantly low?

Yes

Yes

No

No

Are there other components in the solution (salts, polymers)?

Yes

Yes

No

No

Reduce SES Concentration

Increase Temperature

Optimize Additive Concentration Consider Co-solvents/Viscosity Modifiers

Viscosity Reduced
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High Viscosity SES Solution

Thermal Intervention Compositional Modification

Increase Temperature Decrease SES Concentration Add Co-solvent
(e.g., Ethanol)

Optimize Electrolyte
Concentration

Reduced Viscosity

Click to download full resolution via product page
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concentrated-sodium-eicosyl-sulfate-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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